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Compound Name: Rubidium chloride

Cat. No.: B1196668

An In-depth Technical Guide to Rubidium Chloride: Chemical Properties, Specifications, and
Applications

Introduction

Rubidium chloride (RbCI) is an alkali metal halide salt with the chemical formula RbCL[1] It is
an inorganic compound composed of rubidium and chlorine, appearing as a white, crystalline,
hygroscopic powder.[2][3][4] RbCl is a versatile compound with significant applications ranging
from molecular biology and biomedical research to electronics and optics.[5][6] This guide
provides a comprehensive overview of its chemical properties, specifications, experimental
protocols, and its role in various signaling pathways relevant to researchers, scientists, and
drug development professionals.

Physical and Chemical Properties

Rubidium chloride is a stable compound known for its high solubility in water and high melting
and boiling points, which are characteristic of its ionic lattice structure.[3][7] It is incompatible
with strong acids and bromine trifluoride.[2]

Table 2.1: Physical Properties of Rubidium Chloride
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Property Value References
Molecular Formula RbCI [1]

Molar Mass 120.921 g/mol [1]
Appearance White crystalline powder [21[7]
Density 2.80 g/cm3 (at 25 °C) [1]8]

Melting Point 718 °C (1,324 °F; 991 K) [1][9]

Boiling Point 1,390 °C (2,530 °F; 1,660 K) [1119]
Magnetic Susceptibility () -46.0-10-% cm3/mol [1]
Refractive Index (nD) 1.5322 [1]

Table 2.2: Solubility of Rubidium Chloride

Solvent Solubility References
Water 77 g/100 mL (at 0 °C) [1]

91 g/100 mL (at 20 °C) [1]

130 g/100 mL (at 100 °C) [1]

Methanol 1.41 g/100 mL [1]

Table 2.3: Thermochemical Properties of Rubidium
Chloride

Property Value Reference
Heat Capacity (C) 52.4 J K- mol—? [1]
Standard Molar Entropy

95.9 J K-t mol-t [1]
(86298)
Standard Enthalpy of

-435.14 kd/mol [1]

Formation (AfHO )
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Specifications and Purity

For research and industrial applications, the purity of rubidium chloride is a critical
specification. Manufacturers typically offer various grades, with purity levels often verified
through methods like argentometric titration for chloride content and spectroscopic analysis for
trace metal impurities.[7]

Table 3.1: Example Specifications for Rubidium Chloride

Purity Grades

. Content (< %) for 99.5% Content (< %) for 99.9%
Impurity
Grade Grade
Li 0.001 0.001
Na 0.01 0.01
K 0.2 0.03
Cs 0.2 0.03

Note: These values are
illustrative and can vary by
supplier.[10]

Crystal Structure

Rubidium chloride exhibits polymorphism, with its crystal structure changing under different
conditions of temperature and pressure.[1][8]

e Sodium Chloride (NaCl) Structure: Under ambient conditions, RbCl adopts the NaCl-type
face-centered cubic (FCC) crystal structure.[1][11] In this arrangement, both rubidium and
chloride ions have a coordination number of six.[1] The lattice parameter is 6.581 A.[8]

e Caesium Chloride (CsClI) Structure: At high temperatures and pressures, RbCI transitions to
the CsCl structure.[1][12] In this body-centered cubic arrangement, both ions have a
coordination number of eight, representing the densest packing motif for RbCl.[1][12]
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Rubidium Chloride Crystal Structure Polymorphism
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RbCI Crystal Structure Transition

Experimental Protocols
Synthesis of Rubidium Chloride

The most common laboratory preparation of pure rubidium chloride involves the
neutralization reaction of rubidium hydroxide with hydrochloric acid, followed by recrystallization
to purify the salt.[1][13]

Materials:

Rubidium hydroxide (RbOH)
e Hydrochloric acid (HCI)

» Deionized water

e Crystallizing dish

¢ pH indicator

e Heating plate

» Desiccator

Protocol:
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Carefully add a stoichiometric amount of hydrochloric acid to an aqueous solution of
rubidium hydroxide.

Monitor the reaction with a pH indicator to ensure complete neutralization. The reaction is:
RbOH + HCI - RbCI + H20.[1]

Gently heat the resulting solution to evaporate some of the water and concentrate the
rubidium chloride.

Allow the solution to cool slowly in a crystallizing dish to form crystals.
Collect the crystals by filtration.

Dry the purified crystals in a desiccator, as RbCl is hygroscopic and must be protected from
atmospheric moisture.[1][6]

Synthesis of Rubidium Chloride

Reactants

Rubidium Hydroxide
(RbOH)

Neutralization Reaction

Aqueous RbCI

Recrystallization & Drying

Hydrochloric Acid
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Pure Rubidium Chloride
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RbCI Synthesis Workflow

Preparation of Competent Cells for DNA Transformation

Rubidium chloride is widely used in molecular biology to prepare competent bacterial cells for
the uptake of plasmid DNA.[1][14] The hypotonic RbCI solution causes the cells to swell, which
facilitates the binding of negatively charged DNA to the cell membrane.[1]

Materials:

Bacterial culture (e.g., E. coli)

Luria-Bertani (LB) broth

Ice-cold, sterile transformation buffer (containing RbCl)

Centrifuge

Spectrophotometer

Protocol:

Inoculate a single bacterial colony into LB broth and grow to early- or mid-log phase (ODeoo =
0.4-0.6).

e Chill the culture on ice for 15-30 minutes.
o Pellet the cells by centrifugation at a low speed (e.g., 4000 x g) for 10 minutes at 4°C.

» Discard the supernatant and gently resuspend the cell pellet in an appropriate volume of ice-
cold transformation buffer.

 Incubate the cell suspension on ice for at least 30 minutes.

o The competent cells are now ready for DNA transformation or can be stored at -80°C for
future use.

Applications in Research and Drug Development
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Rubidium chloride has diverse applications in scientific research and is being explored for its
therapeutic potential.

» Biomarker and Tracer: RbCl is an excellent non-invasive biomarker because Rb* ions are
readily absorbed by organisms and substitute for potassium (K*) in tissues due to their
chemical similarity.[1] Radioactive isotopes, such as Rubidium-82, are used in Positron
Emission Tomography (PET) to evaluate myocardial perfusion.[15][16]

o Antidepressant Effects: Studies have shown that RbCI exhibits antidepressant properties,
potentially by elevating the levels of dopamine and norepinephrine.[1] Doses ranging from
180 to 720 mg have been used in experimental human studies for anergic and apathetic
depression.[1][17]

» Neuroprotective and Anti-aging Effects: RbCl has been reported to have neuroprotective
effects.[6] Recent research in C. elegans suggests it can increase lifespan and enhance
stress resistance through the AMPK/FOXO signaling pathway.[18]

o Cancer Research: In glioblastoma research, Rb* ions have been shown to inhibit tumor
growth by suppressing the PIBK/AKT/mTOR signaling pathway.[19]

» Osteoporosis Research: RbCl may be a candidate for coating orthopedic implants as it has
been found to attenuate osteoclastogenesis (bone resorption) and facilitate
osteoblastogenesis (bone formation).[6]

o Molecular Biology: It is a key reagent for preparing competent cells for DNA transformation.
[1][14]

Role in Biological Signaling Pathways

Rubidium chloride's biological effects are mediated through its influence on several key
cellular signaling pathways.

AMPK/FOXO Longevity Pathway

In C. elegans, rubidium chloride has been shown to extend lifespan by activating the
AMPK/FOXO pathway. This leads to increased expression of stress-resistance genes, such as
superoxide dismutase.[18]
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RbCl-Mediated Longevity Pathway in C. elegans
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PIBK/AKT/mTOR Cancer Pathway

In glioblastoma cells, rubidium chloride treatment has been found to suppress tumor growth
by inhibiting key proteins in the PIBK/AKT/mTOR pathway, which is often overactive in cancer.

[19]
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RbCI Inhibition of PIBK/AKT/mTOR Pathway
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Safety and Handling

Rubidium chloride is not classified as a hazardous substance according to Regulation (EC)
No. 1272/2008.[20][21] However, standard laboratory safety practices should always be
followed.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1196668?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196668?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/95_1135809769_RUBIDIUMCHLORIDECASNO7791-11-9MSDS.pdf
https://www.carlroth.com/medias/SDB-4471-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjE0MDh8YXBwbGljYXRpb24vcGRmfGFHSTRMMmc1TkM4NU1UYzFNall5TlRJM05URTRMMU5FUWw4ME5EY3hYMGxGWDBWT0xuQmtaZ3wyMWRmMWRhZDg2ZDhhMmJiNWFlOWY3MmFkMTViMjNhZTA1MDU1NmMyOTY3ZDVmZTNkYjIwYjJmNDQ2MDViYmU1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Handling: Use personal protective equipment such as gloves and safety glasses.[9][20]
Handle in a well-ventilated area and avoid dust formation.[20]

» Storage: Store in a tightly sealed container in a dry, cool place.[9][10] RbCI is hygroscopic
and should be protected from moisture.[2]

o First Aid: In case of contact with eyes, flush with water. If inhaled, move to fresh air. If
swallowed, rinse mouth with water. Consult a physician in all cases of exposure.[20]

 Toxicity: The median lethal dose (LDso) for rats is 4440 mg/kg.[1] No components are
identified as probable, possible, or confirmed human carcinogens by IARC.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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